Cas no 762263-66-1 ((4-Hydroxy-3-methylphenyl)boronic acid)

• Product Name: (4-Hydroxy-3-methylphenyl)boronic acid
• CAS No: 762263-66-1
• MF: C₇H₉BO₃
• MW: 151.955562353134
• MDL: MFCD62263661
• CID: 550199
• PubChem ID: 45082971
• Update Time: 2025-05-21

(4-Hydroxy-3-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-3-methylphenyl)boronic acid
• 4-Hydroxy-3-methylbenzeneboronic acid
• Boronic acid,B-(4-hydroxy-3-methylphenyl)-
• 4-hydroxy-3-methylphenylboronic acid
• Boronic acid, (4-hydroxy-3-methylphenyl)- (9CI)
• Boronic acid, (4-hydroxy-3-methylphenyl)-
• GZHWHLOMMPXHPW-UHFFFAOYSA-N
• 3-Methyl-4-hydroxyphenylboronic acid
• BC684739
• BC001211
• X0988
• ST24020569
• AKOS016000231
• EN300-1228839
• 762263-66-1
• SY104712
• MFCD09954104
• (4-Hydroxy-3-methylphenyl)boronicacid
• SCHEMBL2010727
• A865527
• AMY29886
• FT-0686863
• CS-0061270
• W17226
• DS-18087
• DTXSID00665370
• DB-028906

• MDL： MFCD62263661
• Inchi： 1S/C7H9BO3/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,9-11H,1H3
• InChI Key： GZHWHLOMMPXHPW-UHFFFAOYSA-N
• SMILES： OC1=CC=C(B(O)O)C=C1C

Computed Properties

• Exact Mass: 152.06400
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.69000
• LogP: -0.61960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on (4-Hydroxy-3-methylphenyl)boronic acid

Comprehensive Overview of (4-Hydroxy-3-methylphenyl)boronic acid (CAS No. 762263-66-1)

(4-Hydroxy-3-methylphenyl)boronic acid (CAS No. 762263-66-1) is a versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its hydroxyl and methyl substituents on the phenyl ring, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its unique structure enables efficient formation of carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

In recent years, the demand for (4-Hydroxy-3-methylphenyl)boronic acid has surged due to its applications in developing targeted therapies and bioconjugation techniques. Researchers are particularly interested in its role as a protease inhibitor intermediate and its potential in cancer treatment. The compound's ability to form stable esters with diols also makes it valuable for sugar sensing and diagnostic assays, aligning with the growing focus on precision medicine.

From a synthetic perspective, CAS No. 762263-66-1 exhibits excellent stability under ambient conditions, though storage in anhydrous environments is recommended to prevent hydrolysis. Its solubility profile—moderate in polar organic solvents like DMSO and methanol but poor in water—facilitates diverse reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for purity verification, with typical commercial grades exceeding 95% purity.

The compound's relevance extends to green chemistry initiatives, where its catalytic efficiency reduces the need for heavy metal reagents. This aligns with industry trends toward sustainable synthesis, addressing frequent search queries like "eco-friendly coupling reagents" and "non-toxic pharmaceutical intermediates." Furthermore, its compatibility with flow chemistry systems makes it attractive for high-throughput screening platforms increasingly adopted in AI-driven drug development.

Quality control protocols for (4-Hydroxy-3-methylphenyl)boronic acid emphasize rigorous residual solvent analysis and heavy metal testing, particularly for GMP-grade applications. Suppliers often provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to meet regulatory requirements from agencies like the FDA and EMA. These documents are critical for researchers investigating "boronic acid safety profiles" or "pharmaceutical excipient compatibility."

Emerging applications include its use in MOF (Metal-Organic Framework) construction and sensor development, particularly for detecting biomarkers in point-of-care diagnostics. The compound's fluorescence quenching properties have sparked interest in bioimaging research, connecting it to popular search terms like "molecular probes for disease detection." Patent analysis reveals growing IP activity around derivatives of this compound, especially in ADC (Antibody-Drug Conjugate) technologies.

For laboratory handling, standard personal protective equipment (PPE) including gloves and goggles is advised, though the compound is not classified as hazardous under GHS standards. Its powdered form requires protection from moisture, with many suppliers offering argon-sealed packaging for long-term storage. These practical considerations respond to frequently asked questions about "boronic acid storage best practices" in research forums.

The global market for (4-Hydroxy-3-methylphenyl)boronic acid reflects broader trends in contract research and custom synthesis services. Pricing transparency has improved with digital chemical marketplaces, where buyers frequently compare "bulk boronic acid suppliers" and "CAS 762263-66-1 price trends." Regional regulatory variations—especially concerning REACH compliance in Europe and TSCA listings in the US—remain key considerations for international procurement.

Future research directions may explore its enantioselective catalysis potential or modifications to enhance cell membrane permeability—topics gaining traction in medicinal chemistry circles. As the scientific community prioritizes fragment-based drug design, the compound's balanced lipophilicity (LogP ~1.2) and hydrogen bonding capacity position it as a valuable scaffold building block.